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Compound of Interest

Compound Name: Tri(methyl) Phosphite-d9

CAS No.: 96201-07-9

Cat. No.: B029246

Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of Tri(methyl) Phosphite-
d9

Introduction
Tri(methyl) phosphite-d9, with the chemical formula C₃D₉O₃P, is the deuterated isotopologue

of trimethyl phosphite.[1] This colorless liquid is a valuable tool in various research fields,

particularly in mechanistic studies and as an internal standard in analytical chemistry. Its utility

stems from the replacement of hydrogen atoms with deuterium, which alters its spectroscopic

properties in a predictable manner without significantly changing its chemical reactivity. This

guide provides a comprehensive overview of the spectroscopic data for Tri(methyl)
phosphite-d9, offering insights for researchers, scientists, and professionals in drug

development.

Molecular Structure and Synthesis
Tri(methyl) phosphite-d9 possesses a pyramidal phosphorus(III) center bonded to three

methoxy-d3 groups.
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Caption: Key NMR coupling interactions in Tri(methyl) Phosphite-d9.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Wavenumber (cm⁻¹) Intensity Assignment

~2200-2250 Strong C-D stretch

~1000-1100 Strong P-O-C stretch

~700-800 Medium P-O stretch

Experimental Protocol: IR Spectroscopy

Acquire the IR spectrum of a neat liquid sample between two salt plates (e.g., NaCl or

KBr).

Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be used in an appropriate

cell.

Record the spectrum over the range of 4000-400 cm⁻¹.

The most significant feature in the IR spectrum of Tri(methyl) phosphite-d9, when compared

to its non-deuterated analog, is the appearance of strong C-D stretching vibrations in the 2200-

2250 cm⁻¹ region, and the absence of C-H stretches around 2800-3000 cm⁻¹. The P-O-C and

P-O stretching frequencies are also characteristic. [2][3]

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight and offering structural clues.

m/z Relative Intensity (%) Assignment

133 High [M]⁺ (Molecular Ion)

100 Medium [M - OCD₃]⁺

67 Medium [P(O)CD₃]⁺
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Experimental Protocol: Mass Spectrometry

Introduce a dilute solution of the sample into the mass spectrometer, often via a gas

chromatograph (GC-MS) for separation and purification. [4] 2. Ionize the sample using a

suitable technique, such as electron ionization (EI).

Detect the ions and generate a mass spectrum.

The molecular ion peak for Tri(methyl) phosphite-d9 is expected at m/z 133, corresponding to

the molecular weight of C₃D₉O₃P. [1]Common fragmentation pathways may include the loss of

a methoxy-d3 radical (-OCD₃) or other rearrangements.

Conclusion
The spectroscopic characterization of Tri(methyl) phosphite-d9 is a multifaceted process that

relies on the combined application of NMR, IR, and mass spectrometry. Each technique

provides unique and complementary information that, when taken together, allows for the

unambiguous identification and structural confirmation of this important deuterated compound.

The data presented in this guide serve as a valuable reference for researchers utilizing

Tri(methyl) phosphite-d9 in their scientific endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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